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Compound of Interest

Compound Name: MBC-11 trisodium

Cat. No.: B13386302

Essential Safety and Handling Guide for MBC-11
Trisodium

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling MBC-11 trisodium. Adherence to these procedures
is essential for maintaining a safe laboratory environment and ensuring the integrity of your
research.

Personal Protective Equipment (PPE)

While MBC-11 trisodium is not classified as a hazardous substance, observing standard
laboratory safety protocols is paramount to minimize exposure and prevent contamination.[1]
The following personal protective equipment should be worn when handling MBC-11
trisodium in a powdered form or in solution.
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PPE Category Item Specification Purpose

. _ i To prevent direct skin
Hand Protection Nitrile Gloves Thickness >0.11 mm
contact.

, To protect eyes from
) Safety Glasses with N )
Eye Protection ) ) ANSI Z87.1 Certified dust particles and
Side Shields
splashes.

To protect skin and
Body Protection Laboratory Coat personal clothing from

contamination.

Use in a well-

ventilated area. A dust o )
) ) ) To avoid inhalation of
Respiratory Protection  Not generally required  mask may be used for ) )
. fine particles.
handling large

quantities of powder.

Handling and Storage

Proper handling and storage are critical for maintaining the stability and purity of MBC-11
trisodium.

» Ventilation: Always handle MBC-11 trisodium in a well-ventilated area. Local exhaust
ventilation is recommended when working with powdered forms to minimize dust generation.

o Storage Conditions: Store the compound in a tightly sealed container in a cool, dry place,
away from direct sunlight.

e Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before
eating, drinking, or smoking. Avoid contact with skin, eyes, and clothing.

Accidental Exposure and First Aid

In the event of accidental exposure, follow these first aid measures immediately.
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Exposure Route First Aid Procedure

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids
Eye Contact L . )

open. If irritation persists, seek medical

attention.[1]

Remove contaminated clothing. Wash the
Skin Contact affected area thoroughly with soap and water. If

irritation develops, seek medical attention.[1]

Move the individual to fresh air. If breathing is
Inhalation difficult, provide respiratory support and seek

medical attention.[1]

) Rinse mouth with water. Do NOT induce
Ingestion N i i ) )
vomiting. Seek immediate medical attention.[1]

Disposal Plan

Dispose of MBC-11 trisodium and any contaminated materials in accordance with local, state,
and federal regulations. Unused product should be disposed of as chemical waste. Consult
your institution's environmental health and safety (EHS) office for specific guidance.

Experimental Protocol: Reconstitution of MBC-11
Trisodium

This protocol outlines the steps for reconstituting powdered MBC-11 trisodium for use in

experimental assays.
o Preparation: Don all required personal protective equipment as outlined in the PPE table.

e Weighing: In a chemical fume hood or on a benchtop with adequate ventilation, carefully
weigh the desired amount of MBC-11 trisodium powder using an analytical balance.

e Solubilization: Add the appropriate volume of the desired solvent (e.g., sterile water, PBS) to
the powder. Consult the product datasheet for specific solubility information.
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e Mixing: Gently vortex or sonicate the solution until the compound is completely dissolved.

o Storage: Store the reconstituted solution at the recommended temperature (typically -20°C
or -80°C) in small aliquots to avoid repeated freeze-thaw cycles.

Workflow for Safe Handling of MBC-11 Trisodium

The following diagram illustrates the key steps for the safe handling of MBC-11 trisodium from

receipt to disposal.

Receiving and Storage
Store in a cool, dry place.

Preparation
Don appropriate PPE.

Handling and Weighing
Use in a well-ventilated area.

Experimental Use
Follow lab protocols.

N

Decontamination
Clean work area and equipment.

Waste Disposal
Dispose of according to regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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